Cas no 919099-07-3 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-)

1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro- structure
919099-07-3 structure
Product name:1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-
CAS No:919099-07-3
MF:C13H18N2O2
MW:234.294223308563
CID:766390
PubChem ID:67455878

1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-3-Benzazepine, 2,3,4,5-tetrahydro-3-(1-methylethyl)-7-nitro-
    • 7-nitro-3-propan-2-yl-1,2,4,5-tetrahydro-3-benzazepine
    • 7-Nitro-3-(propan-2-yl)-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 919099-07-3
    • SCHEMBL2569511
    • 3-isopropyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
    • IXTCEBUXUBPXGS-UHFFFAOYSA-N
    • DTXSID50737293
    • Inchi: InChI=1S/C13H18N2O2/c1-10(2)14-7-5-11-3-4-13(15(16)17)9-12(11)6-8-14/h3-4,9-10H,5-8H2,1-2H3
    • InChI Key: IXTCEBUXUBPXGS-UHFFFAOYSA-N
    • SMILES: CC(C)N1CCC2=C(CC1)C=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.1Ų

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